Cas no 866150-92-7 (2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid)

2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid structure
866150-92-7 structure
Product Name:2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid
CAS No:866150-92-7
MF:C13H10ClFN2O4
MW:312.680905818939
CID:4557404
Update Time:2023-11-22

2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-({[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)acetic acid
    • 2-{[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}acetic acid
    • 2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid
    • Inchi: 1S/C13H10ClFN2O4/c1-6-10(13(20)16-5-9(18)19)12(17-21-6)11-7(14)3-2-4-8(11)15/h2-4H,5H2,1H3,(H,16,20)(H,18,19)
    • InChI Key: KSAPQJAUMYTQMJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1C(C(NCC(=O)O)=O)=C(C)ON=1)F

Computed Properties

  • Exact Mass: 312.0313127 g/mol
  • Monoisotopic Mass: 312.0313127 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 92.4
  • Molecular Weight: 312.68

2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid Pricemore >>

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